Cas no 179249-43-5 (Hydroperoxide, 3-(1-methylethyl)-2-cyclohexen-1-yl (9CI))

• Product Name: Hydroperoxide, 3-(1-methylethyl)-2-cyclohexen-1-yl (9CI)
• CAS No: 179249-43-5
• Molecular Formula: C₉H₁₆O₂
• Molecular Weight: 156.22214
• CID: 113130
• PubChem ID: 10558861

Hydroperoxide, 3-(1-methylethyl)-2-cyclohexen-1-yl (9CI) Properties

Names and Identifiers

• Hydroperoxide, 3-(1-methylethyl)-2-cyclohexen-1-yl (9CI)
• 3-hydroperoxy-1-propan-2-ylcyclohexene
• DTXSID40441655
• 179249-43-5

• InChIKey： QQTXERCLWKUTKH-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16O2/c1-7(2)8-4-3-5-9(6-8)11-10/h6-7,9-10H,3-5H2,1-2H3
• SMILES： CC(C1CCCC(OO)C=1)C

Computed Properties

• Exact Mass: 156.11508
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.115029749g/mol
• Heavy Atom Count: 11
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides